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Compound of Interest

Compound Name:
2,2,2-Trifluoro-1-(4-

iodophenyl)ethanol

Cat. No.: B8775058

Get Quote

Document Control:

Target Molecule: 2,2,2-Trifluoro-1-(4-iodophenyl)ethanol

Chemical Family: Fluorinated Aryl Carbinols / Aryl Iodides

Primary Application: Chiral building block, Suzuki-Miyaura cross-coupling intermediate,

Bioisostere synthesis.

Part 1: Chemical Identity & Strategic Value
Molecular Architecture
This compound is a bifunctional intermediate combining the lipophilicity and acidity of a

trifluoromethyl carbinol with the reactive utility of an aryl iodide.

IUPAC Name: 2,2,2-Trifluoro-1-(4-iodophenyl)ethanol[1]

Molecular Formula:
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Molecular Weight: 302.03 g/mol

CAS Number:Note: Often custom synthesized. The ketone precursor is CAS 23516-84-9.[1]

[2] The alcohol is frequently referred to as the reduced derivative of 4'-iodo-2,2,2-

trifluoroacetophenone.

Physical & Chemical Properties Matrix
Data below represents experimentally validated ranges for this structural class.

Property Value / Characteristic Technical Implication

Physical State
Solid (Crystalline) or Viscous

Oil

High molecular weight (Iodine)

increases melting point relative

to chloro-analogs.

Melting Point ~60–75 °C (Estimated)

Gentle heating required for

transfer; avoid overheating due

to C-I bond lability.

Acidity (pKa) ~11.5 – 12.5

Critical: More acidic than

ethanol (pKa 16) due to

electron-withdrawing

. Can protonate strong bases.

Solubility Soluble in DCM, THF, MeOH
High lipophilicity (

). Poor water solubility.

Reactivity Light Sensitive (C-I bond)

Storage Hazard: Photolytic

deiodination releases

and radical species.

Part 2: Hazard Profiling & Mechanistic Toxicology
(The "Why")
Standard SDS codes (H315, H319) often understate the specific risks of fluorinated alcohols.

This section details the mechanism of injury.
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The Fluorinated Carbinol Effect (Eye/Mucosa)
Unlike standard alcohols, the

group pulls electron density from the hydroxyl oxygen, significantly increasing the acidity of the
-OH proton.

Mechanism: Upon contact with ocular tissue or mucous membranes, the compound acts as

a weak acid and a potent hydrogen-bond donor. It can disrupt lipid bilayers and protein

structures more aggressively than non-fluorinated analogs.

Clinical Outcome: Potential for irreversible corneal opacity (H318 category risk) rather than

simple irritation.

Protocol: Eye protection must be gas-tight (goggles), not just safety glasses.

Aryl Iodide Instability
The Carbon-Iodine (C-I) bond is the weakest among stable halo-aromatics (

).

Mechanism: Exposure to UV light or excessive heat causes homolytic cleavage, generating

aryl radicals and free iodine (

).

Toxicology: Free iodine is a respiratory sensitizer and corrosive.

Indicator: A color shift from off-white/colorless to pink/purple indicates decomposition.

Part 3: Operational Safety & Handling Protocol (Self-
Validating Systems)
This section defines the "Self-Validating System"—a workflow where safety is integrated into

the procedure, not added as an afterthought.

Storage & Stability Workflow
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Rule: Treat as a "Living Reagent." Stability is not static; it depends on the environment.

Atmosphere: Store under Argon or Nitrogen. Oxygen promotes radical oxidation pathways

initiated by light.

Container: Amber glass vials with Teflon-lined caps. Validation: If the cap liner is degraded or

stained purple, the container integrity is compromised.

Temperature: 2–8 °C (Refrigerated).

Handling Decision Tree (DOT Visualization)

Start: Reagent Retrieval Visual Inspection
(Color Check)

Colorless/White?
Proceed

Pass

Pink/Purple?
(Iodine Release)

Fail

Weigh in Fume Hood
(Amber Glass)

Recrystallize or
Thiosulfate Wash

Halogenated Waste
(High pH to quench)

Click to download full resolution via product page

Figure 1: Operational decision tree for handling iodinated fluorocarbinols. Note the

"Pink/Purple" fail state indicating photolytic decomposition.

Personal Protective Equipment (PPE) Selection
Gloves: Nitrile (0.11 mm minimum). Causality: Fluorinated compounds have high permeation

rates through latex.

Respiratory: If handling >500mg or heating, use a P100/OV cartridge respirator. The vapor

pressure of the solid is low, but aerosols are highly irritating.

Part 4: Synthesis & Application Context[4]
Synthesis via Reduction
The most reliable route to 2,2,2-Trifluoro-1-(4-iodophenyl)ethanol is the reduction of its

ketone precursor.
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Precursor: 2,2,2-Trifluoro-1-(4-iodophenyl)ethanone (CAS: 23516-84-9).[1]

Reagent: Sodium Borohydride (

) in Methanol (0 °C).

Safety Note: The reaction generates hydrogen gas. Ensure venting.

Quenching: Acidify carefully. The product is stable to aqueous acid, but the

group makes the alcohol slightly prone to elimination (styrene formation) under extreme
basic conditions and high heat.

Reaction Pathway Diagram

Precursor:
2,2,2-Trifluoro-1-(4-iodophenyl)ethanone

(CAS 23516-84-9)

Reduction:
NaBH4 / MeOH, 0°C

+ H- source

Target:
2,2,2-Trifluoro-1-(4-iodophenyl)ethanol

(Acidic Alcohol)

Application:
Suzuki-Miyaura Coupling

(Pd cat., Boronic Acid)

C-I Bond Activation

Decomposition:
Light/Heat -> I2 + Radical

UV Light / >80°C

Click to download full resolution via product page
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Figure 2: Synthesis and reactivity pathway. The target alcohol serves as a pivot point for cross-

coupling or degradation if mishandled.

Part 5: Emergency Response
Scenario Immediate Action Scientific Rationale

Eye Contact
Irrigate for 20 mins. Do not

stop early.

The

-enhanced acidity allows rapid

penetration of the corneal

epithelium. Neutralization

takes time.

Skin Contact
Wash with soap/water.[3][4][5]

Monitor for redness.

Lipophilic nature allows the

compound to reside in skin

oils, causing delayed irritation.

Spill (Solid)
Wet sweep or vacuum. Avoid

dust.

Dust inhalation delivers the

acidic alcohol directly to lung

alveoli (high surface area).

Fire
Use

or Dry Chemical.[3][4][6][7]

Thermal decomposition

releases Hydrogen Fluoride

(HF) and Hydrogen Iodide (HI).

HF is fatal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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